N1-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide

• IUPAC Name: N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide
• InChI: InChI=1S/C26H27FN4O4/c27-21-6-2-1-5-20(21)26(35)30-10-7-16(8-11-30)15-28-24(33)25(34)29-19-12-17-4-3-9-31-22(32)14-18(13-19)23(17)31/h1-2,5-6,12-13,16H,3-4,7-11,14-15H2,(H,28,33)(H,29,34)
• InChI Key: XVRAXFDBCNQOJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C(=CC(=C2)NC(=O)C(=O)NCC4CCN(CC4)C(=O)C5=CC=CC=C5F)CC(=O)N3C1
• Molecular Formula: C26H27FN4O4
• Molecular Weight: 478.5 g/mol
• CAS No.: 1331280-87-5

Description

N1-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide is a useful research compound. Its molecular formula is C26H27FN4O4 and its molecular weight is 478.524. The purity is usually 95%.
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Scientific Research Applications

GABAA/Benzodiazepine Receptor Interaction

Compounds structurally related to the specified molecule have been studied for their interaction with the GABAA/benzodiazepine receptor. For example, certain imidazo[1,5-a]quinoxaline amides and carbamates have shown to bind with high affinity to this receptor, exhibiting a wide range of intrinsic efficacies. These studies are fundamental for understanding the molecular interactions that underpin neurological functions and could inform the development of therapeutic agents targeting neurological disorders (Tenbrink et al., 1994).

Orexin Receptor Mechanisms

Research on compounds that modulate orexin receptors (OXRs), which are involved in regulating feeding, arousal, stress, and substance abuse, highlights another potential application. Specific antagonists targeting these receptors have been evaluated for their effects on compulsive behaviors, including binge eating. These findings could contribute to developing new treatments for eating disorders and addiction (Piccoli et al., 2012).

Antibacterial Activity

Another area of research involves the synthesis and evaluation of new antibacterial agents. Tetracyclic quinolone antibacterials with various substitutions have been developed and tested for their efficacy against both Gram-positive and Gram-negative bacteria. These studies are crucial in the ongoing fight against bacterial resistance and the search for novel antibiotics (Taguchi et al., 1992).

Dopamine and Serotonin Receptor Antagonism

The development of compounds with dual antagonistic activity on dopamine D-2 and serotonin 5-HT2 receptors has been explored for their potential in treating psychiatric disorders. These studies aim to identify noncataleptogenic agents with profiles similar to atypical neuroleptics like clozapine, offering insights into the design of safer and more effective antipsychotic medications (Perregaard et al., 1992).

Fluorescence Sensing

The development of fluorescence-based chemosensors for detecting metal ions in biological and aqueous samples represents another application. These sensors utilize specific molecular structures to achieve high sensitivity and selectivity for ions like Zn2+, which is important for environmental monitoring and biological research (Park et al., 2015).

Mechanism of Action

Mode of Action

The exact mode of action of the compound is currently unknown. Based on its chemical structure, it may interact with its targets through a variety of mechanisms, potentially including covalent binding, allosteric modulation, or competitive inhibition .

Biochemical Pathways

Given its structure, it may influence pathways related to cell signaling, protein synthesis, or metabolic processes . .

Pharmacokinetics

Factors such as solubility, stability, and permeability could influence its bioavailability

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. Potential effects could range from changes in gene expression to alterations in cellular function, depending on the compound’s targets and mode of action .

Action Environment

Environmental factors can significantly influence the compound’s action, efficacy, and stability. Factors such as pH, temperature, and the presence of other molecules could affect the compound’s interactions with its targets